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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899

An In-depth Examination of the Toxicological, Flammability, and Handling Data for Researchers
and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 1,6-Hexanediol (CAS No. 629-11-8), a versatile linear diol used in various industrial
applications, including the synthesis of polyesters and polyurethanes.[1][2][3] This document is
intended to serve as a resource for researchers, scientists, and professionals in drug
development who may handle or utilize this chemical.

Executive Summary

1,6-Hexanediol is a white, waxy solid at room temperature with a low overall human health and
environmental hazard potential.[1][4] It exhibits low acute toxicity via oral, dermal, and
inhalation routes of exposure and is not considered to be irritating to the skin or eyes.[4][5]
Furthermore, it is not a skin sensitizer and has not shown mutagenic effects in in-vitro tests.[4]
[6] Due to its low volatility and ready biodegradability, the environmental risk associated with
1,6-Hexanediol is also considered to be very low.[4][7] While generally considered safe,
adherence to standard laboratory safety protocols is recommended.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 1,6-Hexanediol, providing a
consolidated reference for its physical, chemical, and toxicological properties.
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ble 1: Physical and Chemical :

Property Value Reference
Chemical Formula C6H1402 [31[4]
Molecular Weight 118.17 g/mol [3114]
Appearance White waxy solid/flakes or (AI5E]
colorless crystals
Melting Point 39.5-42.8°C [415171181
Boiling Point 250 °C at 1013 hPa [B1I4171181]
Density 0.96 g/cm3 at 20 °C [41[5]1[8]

Vapor Pressure

0.000666 hPa at 25 °C

[4]

Water Solubility

Miscible

[417]

log Pow (Octanol/Water

Partition Coefficient)

Oat25°C

[4]

Table 2: Flammability and Explosivity Data

Property

Value

Reference

Flash Point

136 °C (closed cup)

[417]

Auto-ignition Temperature

320 °C

[4]115]

Lower Explosion Limit (LEL)

6.6 %

[4]18]

Upper Explosion Limit (UEL)

16 %

[4](8]

Flammability

Combustible, but not highly

flammable solid

[4]

Table 3: Toxicological Data
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Endpoint Value Species Method Reference
Acute Oral OECD Test

o 3,000 mg/kg Rat o [9]
Toxicity (LD50) Guideline 401
Acute Dermal ] OECD Test

N > 2,500 mg/kg Rabbit o [10]
Toxicity (LD50) Guideline 402
Acute Inhalation OECD Test

L 3.3 mg/l (8 h) Rat o [10]
Toxicity (LCLO) Guideline 403
Skin
Corrosion/Irritatio  Not irritating Rabbit - [419]
n
Eye Irritation Not irritating - - [4]
Skin N

o Not a sensitizer - - [4]

Sensitization

Negative in in-

Mutagenicity ] - - [4]
vitro tests
Reproductive No adverse )
o - Screening test [4]
Toxicity effects observed

Experimental Protocols

Detailed experimental methodologies for the toxicological assessment of 1,6-Hexanediol are
based on internationally recognized guidelines, primarily those from the Organisation for
Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 401 (as
referenced for LD50)

This protocol is designed to determine the median lethal dose (LD50) of a substance after a
single oral administration.

Methodology:
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Test Animals: Healthy, young adult rats of a single strain are used. Animals are fasted prior to
dosing.

Dose Levels: At least three dose levels are used, spaced appropriately to produce a range of
toxic effects and mortality rates. A control group receives the vehicle only.

Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

Observation Period: Animals are observed for at least 14 days. All signs of toxicity, including
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and
central nervous systems, and somatomotor activity and behavior pattern are recorded.

Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit
analysis, moving average).
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Experimental Workflow for Acute Oral Toxicity (OECD 401)

Preparation Phase

(Select healthy, young adult rats]

Y

E’-\cclimatize animals to laboratory conditions]

\ Administration Phase

Gast animals prior to dosina Grepare at least 3 dose levels of 1,6-HexanedioD Enclude a vehicle control group]

Y

Administer single oral dose by gavage

Observat‘ ;)n Phase

(Observe animals for a minimum of 14 days]

Y

(Record clinical signs of toxicity and mortality]

Data Analvsis Phase

Gerform necropsy on all animals)

Y

(Calculate LD50 value using statistical methods}

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing
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Hazard Identification and Risk Management

The overall hazard potential of 1,6-Hexanediol is considered low.[4] The following diagram
illustrates the logical process for identifying hazards and implementing appropriate risk
management measures.

Hazard Identification and Risk Management for 1,6-Hexanediol

Hazard Identification

Evaluate Acute Toxicity Data
[ (Oral, Derma, Inhalation) ] E\ssess Skin/Eye Irritation PmennaD Envesnga(e Sensitization Propemes] Gevvew Mutagenicity and Carcinogenicity Da(a] Gxamme Reproductive and Developmental Toxlcua

Exposure Assessment

Consider Routes of Exp
Gh” D,ma”g = D E aluate Handling Procedur dEgmeermgConlroB
Gecommend Personal Protective Equipment (PPED [Es(ab\lsh First Aid and Emergency Pracedurea [mp\emenl Standard Handling pmcedun%

Risk Gl racterizal\0n£ Management

Characterize Overall Risk as Low

Click to download full resolution via product page

Hazard Identification and Risk Management Flowchart

Personal Protective Equipment (PPE)

While 1,6-Hexanediol has a low hazard profile, the use of standard personal protective

equipment is recommended to minimize exposure.
o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[4][11]
» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][4][11]

o Respiratory Protection: Generally not required under normal use with adequate ventilation. If
dusts are generated, a particulate respirator may be necessary.[4][11]
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Handling and Storage

o Handling: Handle in a well-ventilated area.[1] Avoid generating dust.[12] Keep away from
open flames and strong oxidizing agents.[1][5][12]

o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[1]

First Aid Measures

In the event of exposure to 1,6-Hexanediol, the following first aid measures are recommended.

First Aid Measures for 1,6-Hexanediol Exposure

Routes of Exposure

Gnhalalion) (Skincamact) (Eyecvmact) Gngeslion
/ / Recommended FirStk\

Move to fresh air. Wash with soap and plenty of water. Rinse immediately with plenty of water for at least 15 minutes. Do not induce vomiting.
Seek medical attention if symptoms persist. Remove contaminated clothing. Seek medical attention. Rinse mouth and seek medical attention.

Click to download full resolution via product page

First Aid Recommendations by Exposure Route

 Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.
[1][13]

o Skin Contact: Wash the affected area with soap and plenty of water.[1] Remove
contaminated clothing.[1]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes.[1] Seek
medical attention.[1]

 Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate
medical attention.[1]
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Environmental Fate

1,6-Hexanediol is readily biodegradable and has a low potential for bioaccumulation.[4][7] It is
not expected to be persistent in the environment.[4] Accidental release into water may pose a
low toxicity risk to aquatic organisms before degradation.[7]

Conclusion

1,6-Hexanediol is a chemical with a well-characterized and favorable safety profile. Its low
toxicity, lack of irritation and sensitization potential, and minimal environmental impact make it a
relatively safe compound to handle in a research and development setting.[1][4] Nevertheless,
adherence to good laboratory practices, including the use of appropriate personal protective
equipment and proper handling and storage procedures, is essential to ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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